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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B10780566 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical measurements is paramount. Proficiency testing (PT) schemes offer a

robust mechanism for laboratories to assess their performance against their peers and a known

standard. This guide provides a comparative overview of prominent PT schemes available for

the analysis of the insecticide Buprofezin in food matrices, complete with supporting data and

experimental protocols.

Leading Proficiency Testing Providers
Several organizations are recognized for their comprehensive proficiency testing programs for

pesticide residues in food, including Buprofezin. Key providers include the European Union

Reference Laboratories (EURLs), FAPAS (a subsidiary of Fera Science Ltd.), Bipea, and AOAC

International. These organizations regularly conduct PT schemes covering a wide range of

pesticides in diverse food matrices.[1][2][3][4][5] Participation in these schemes is often a

mandatory requirement for laboratories seeking or maintaining accreditation to ISO/IEC 17025.

[5]

Comparison of Recent Proficiency Testing Schemes
The following table summarizes the key parameters of recent proficiency tests that have

included Buprofezin as a target analyte. The data is primarily drawn from the comprehensive

reports of the European Union Proficiency Tests for Fruits and Vegetables (EUPT-FV).
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Proficiency
Test

Provider Food Matrix
Assigned
Value
(mg/kg)

No. of
Participants

Key
Findings &
Remarks

EUPT-FV-24

(2022)
EURL-FV Tomato 0.074 >150

Buprofezin

was part of

the

mandatory

target list.

The assigned

value was

determined

using a

robust

statistical

mean of

participant

results. A

certificate of

participation

for one

laboratory

showed an

"Acceptable"

z-score of 1.1

for a reported

result of

0.094 mg/kg.

[6][7][8]

EUPT-FV-21

(2019)

EURL-FV Red Cabbage Not explicitly

stated in

available

snippets

190 Buprofezin

was included

in the target

pesticide list

for this

proficiency

test.[9] The

final report
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provides a

detailed

evaluation of

laboratory

performance.

EUPT-FV-20

(2018)
EURL-FV Green Bean

Not explicitly

stated in

available

snippets

>150

This PT

included

Buprofezin in

its scope,

with the test

material

containing

both incurred

and spiked

pesticides.

[10][11]

EUPT-FV-18

(2016)
EURL-FV Spinach

Not explicitly

stated in

available

snippets

191

Buprofezin

was a target

analyte in this

proficiency

test. The test

item was

spinach

homogenate

with incurred

pesticide

residues.[12]

[13]

FAPAS,

Bipea, AOAC

FAPAS,

Bipea, AOAC

Various

(Fruits,

Vegetables,

Cereals, etc.)

Varies with

each test

Varies These

organizations

offer a broad

range of PT

schemes for

pesticide

residues in

food.[1][3][4]
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[14][15] While

specific

reports for

Buprofezin

were not

detailed in

the search,

their

programs are

extensive and

cover

hundreds of

pesticides.

AOAC's

program, for

instance,

includes a

fruit and

vegetable

matrix with

over 50

possible

pesticide

residues.[14]

Experimental Protocols
The analysis of Buprofezin in food matrices for the purpose of proficiency testing generally

follows established and validated methods for pesticide residue analysis. A typical workflow

involves sample preparation, extraction, clean-up, and instrumental analysis.

Sample Preparation and Extraction
A widely used and effective method for the extraction of pesticide residues, including

Buprofezin, from fruits and vegetables is the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method.[16]
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Homogenization: A representative portion of the food sample (e.g., 10-15 g) is homogenized

to ensure a uniform distribution of the analyte.

Extraction: The homogenized sample is then extracted with an organic solvent, typically

acetonitrile. For buffering, salts such as magnesium sulfate, sodium chloride, and sodium

citrate are added. This helps to partition the pesticides into the organic layer and remove

excess water.

Centrifugation: The mixture is shaken vigorously and then centrifuged to separate the

organic and aqueous layers.

Clean-up (Dispersive Solid-Phase Extraction - d-SPE)
An aliquot of the acetonitrile extract is subjected to a clean-up step to remove interfering matrix

components like pigments, sugars, and lipids. This is commonly achieved using dispersive

solid-phase extraction (d-SPE).

Sorbent Addition: The extract is mixed with a combination of sorbents. A common

combination for many fruits and vegetables is primary secondary amine (PSA) to remove

organic acids and some sugars, and C18 to remove non-polar interferences. Graphitized

carbon black (GCB) may be used for samples with high pigment content, but care must be

taken as it can also retain some planar pesticides.

Centrifugation: The mixture is vortexed and centrifuged, and the final cleaned-up extract is

collected for analysis.

Instrumental Analysis
The final determination of Buprofezin concentration is typically performed using

chromatographic techniques coupled with mass spectrometry.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common

and preferred technique for the analysis of moderately polar pesticides like Buprofezin. It

offers high sensitivity and selectivity.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): While less common for

Buprofezin, GC-MS/MS can also be used, particularly for multi-residue methods that include
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a wide range of pesticides.

Proficiency Testing Scheme Workflow
The following diagram illustrates the typical workflow of a proficiency testing scheme for

Buprofezin analysis in food.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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